Cas no 162112-37-0 (RWJ 50271)

• Product Name: RWJ 50271
• CAS No: 162112-37-0
• MF: C₁₈H₁₇F₃N₄O₂S
• MW: 410.413392782211
• CID: 169976
• PubChem ID: 9953357
• Update Time: 2025-04-19

RWJ 50271 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,N-(3-hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-2-thiazolyl]-
• RWJ 50271
• N-(3-Hydroxypropyl)-5-methyl-1-{4-[3-(trifluoromethyl)phenyl]-1,3 -thiazol-2-yl}-1H-pyrazole-4-carboxamide
• N-(3-hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide
• EX-A5356
• N-(3-Hydroxypropyl)-5-methyl-1-(4-(3-(trifluoromethyl)phenyl)thiazol-2-yl)-1H-pyrazole-4-carboxamide
• AKOS024458043
• BDBM50033941
• CHEMBL9453
• HMS3743K07
• N-(3-Hydroxypropyl)-5-methyl-1-[-4- [3-(trifluoromethyl)phenyl)]-2-thiazolyl]-1H pyrazole-4-carboxamide
• NCGC00370932-01
• 162112-37-0
• N-(3-Hydroxypropyl)-5-methyl-1-[-4-[3-(trifluoromethyl)phenyl)]-2-thiazolyl]-1H-pyrazole-4-carboxamide
• RWJ-50271
• AC-36925
• 5-Methyl-1-[4-(3-trifluoromethyl-phenyl)-thiazol-2-yl]-1H-pyrazole-4-carboxylic acid (3-hydroxy-propyl)-amide
• HOFGTYCLOKDAES-UHFFFAOYSA-N
• CS-0032934
• MS-27070
• HY-110086
• DA-67326
• N-(3-hydroxypropyl)-5-methyl-1-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}pyrazole-4-carboxamide
• G12907

• Inchi： 1S/C18H17F3N4O2S/c1-11-14(16(27)22-6-3-7-26)9-23-25(11)17-24-15(10-28-17)12-4-2-5-13(8-12)18(19,20)21/h2,4-5,8-10,26H,3,6-7H2,1H3,(H,22,27)
• InChI Key： HOFGTYCLOKDAES-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C(F)(F)F)C=2)N=C1N1C(C)=C(C=N1)C(NCCCO)=O

Computed Properties

• Exact Mass: 410.10261
• Monoisotopic Mass: 410.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 80.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes